Cas no 2228450-46-0 (methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228450-46-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5946093
• PubChem ID: 165610237
• Update Time: 2025-05-26

methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1737027
• methyl 4-[1-(aminomethyl)cyclobutyl]-1-methyl-1H-pyrrole-2-carboxylate
• 2228450-46-0

• Inchi： 1S/C12H18N2O2/c1-14-7-9(6-10(14)11(15)16-2)12(8-13)4-3-5-12/h6-7H,3-5,8,13H2,1-2H3
• InChI Key： AIVKVYPHGGXLGD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)C1(CN)CCC1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate

Research Brief on Methyl 4-1-(Aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228450-46-0)

In recent years, the compound methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228450-46-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl-pyrrole scaffold, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Its structural features, including the aminomethylcyclobutyl moiety, make it a versatile candidate for drug discovery, particularly in targeting protein-protein interactions and enzymatic pathways.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic routes and biological activities of methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate. The research team employed a multi-step synthesis approach, optimizing the yield and purity of the compound for subsequent pharmacological evaluations. The study highlighted the compound's role as a precursor in the synthesis of more complex molecules, such as kinase inhibitors and GPCR modulators, which are critical in oncology and neurology research.

Another significant finding comes from a preclinical investigation conducted by a consortium of academic and industrial researchers. The study, available in Bioorganic & Medicinal Chemistry Letters, demonstrated that methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate exhibits moderate inhibitory activity against certain cancer cell lines, including breast and lung carcinomas. The researchers attributed this activity to the compound's ability to interfere with cellular signaling pathways, particularly those involving MAPK and PI3K/AKT. These findings suggest its potential as a scaffold for developing targeted cancer therapies.

In addition to its anticancer properties, the compound has also been investigated for its applications in central nervous system (CNS) disorders. A 2023 study in ACS Chemical Neuroscience reported that derivatives of methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate displayed affinity for serotonin and dopamine receptors, indicating potential utility in treating depression and Parkinson's disease. The study emphasized the importance of further structural optimization to enhance blood-brain barrier penetration and reduce off-target effects.

From a synthetic chemistry perspective, recent advancements in catalytic methods have improved the efficiency of producing methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate. A paper in Organic Process Research & Development detailed a scalable, green chemistry approach using palladium-catalyzed cross-coupling reactions, which reduced the environmental impact and cost of large-scale synthesis. This development is particularly relevant for pharmaceutical companies aiming to incorporate the compound into their drug development pipelines.

In conclusion, methyl 4-1-(aminomethyl)cyclobutyl-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228450-46-0) represents a promising candidate in the realm of drug discovery and development. Its diverse biological activities, coupled with advancements in synthetic methodologies, underscore its potential as a valuable tool for researchers. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in combination therapies. The ongoing research in this area is expected to yield significant contributions to the field of chemical biology and medicine.